(3-Aminoazetidin-3-yl)methanol

• Molecular Formula: C4H10N2O
• Molecular Weight: 102.14 g/mol
• IUPAC Name: (3-aminoazetidin-3-yl)methanol
• InChI: InChI=1S/C4H10N2O/c5-4(3-7)1-6-2-4/h6-7H,1-3,5H2
• InChI Key: LPNBQFJEVNTYOC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)(CO)N

Description

(3-Aminoazetidin-3-yl)methanol is a valuable, functionalized azetidine derivative serving as a key synthetic intermediate in medicinal chemistry and drug discovery. The four-membered azetidine ring is a prominent saturated building block in pharmaceuticals, prized for its defined three-dimensional structure and favorable effect on pharmacokinetic properties . As an amino acid derivative, this compound acts as a conformationally constrained analog of larger biological amino acids, making it a crucial scaffold for generating novel biologically active substances and peptide libraries . Researchers utilize such azetidine-based building blocks in the synthesis of a wide range of potential therapeutics, including analogs of pain medications, inhibitors of collagen synthesis, and positive allosteric modulators of GABA-A receptors . The structure is also highly relevant in the design and synthesis of monocyclic ß-lactam (azetidin-2-one) cores, which are fundamental motifs not only in antibiotics but also in compounds explored for anticancer activity, cholesterol absorption inhibition (e.g., Ezetimibe), and as inhibitors of various enzymes like proteases . This product is intended for research purposes as a chemical building block. (3-Aminoazetidin-3-yl)methanol is For Research Use Only. It is not intended for human or veterinary diagnostic or therapeutic uses.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

Compound Name	Core Structure	Substituents	Molecular Formula	Key Properties/Applications	Reference
(3-Aminoazetidin-3-yl)methanol	Azetidine (4-membered)	-NH₂, -CH₂OH at position 3	C₄H₁₀N₂O	Pharmaceutical intermediate; strained ring enhances binding
(3-Amino-1-benzylpiperidin-3-yl)methanol	Piperidine (6-membered)	-NH₂, -CH₂OH, benzyl group	C₁₃H₂₀N₂O	Increased lipophilicity due to benzyl; drug synthesis
(4-Amino-1,2,5-oxadiazol-3-yl)methanol	Oxadiazole (5-membered)	-NH₂, -CH₂OH	C₃H₅N₃O₂	High nitrogen content; potential energetic material or ligand
(3-(Aminomethyl)phenyl)methanol	Benzene (aromatic)	-CH₂NH₂, -CH₂OH	C₈H₁₁NO₂	Aromatic scaffold; solubility in polar solvents
2-(Methylamino)pyridine-3-methanol	Pyridine (aromatic)	-NHCH₃, -CH₂OH	C₇H₁₀N₂O	Coordination chemistry; metal-binding applications

Key Comparative Insights

Ring Size and Strain

• The azetidine ring in (3-Aminoazetidin-3-yl)methanol introduces significant ring strain, which can enhance reactivity in nucleophilic substitutions or cycloadditions compared to larger rings like piperidine .

Electronic and Solubility Properties

• Aromatic analogs like (3-(Aminomethyl)phenyl)methanol exhibit lower solubility in aqueous media due to the hydrophobic benzene ring, whereas the polar azetidine and oxadiazole derivatives may show improved water solubility .
• The oxadiazole ring in (4-Amino-1,2,5-oxadiazol-3-yl)methanol provides electron-deficient character, making it suitable for coordination chemistry or as a ligand in catalysis .

Functional Group Synergy

• All compounds feature amino and hydroxymethyl groups, enabling hydrogen bonding and chelation. For example, 2-(Methylamino)pyridine-3-methanol’s pyridine nitrogen and alcohol group can coordinate to metal ions, a property less pronounced in azetidine derivatives .

Pharmacological Potential

• Azetidine-based compounds are increasingly explored in drug discovery due to their balance of rigidity and metabolic stability. (3-Aminoazetidin-3-yl)methanol’s compact structure may improve target selectivity compared to bulkier analogs like the benzyl-substituted piperidine derivative .

Q & A

Basic Research Question

• NMR Spectroscopy : $^1$H and $^{13}$C NMR are critical for confirming the azetidine ring structure, amino group position, and hydroxyl proton environment. For example, the axial-equatorial proton splitting in the azetidine ring (δ 3.0–4.0 ppm) distinguishes stereochemistry .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight and fragmentation patterns, particularly for distinguishing regioisomers .
• HPLC : Reverse-phase HPLC with UV detection (λ = 210–230 nm) monitors purity, especially for polar impurities .

How can researchers resolve contradictions in NMR data when assigning stereochemistry to (3-Aminoazetidin-3-yl)methanol derivatives?

Advanced Research Question
Contradictions often arise from dynamic effects (e.g., ring puckering) or overlapping signals. Strategies include:

• Variable Temperature (VT) NMR : Reduces signal broadening caused by conformational exchange .
• 2D NMR (COSY, NOESY) : Maps coupling networks and spatial proximities to confirm stereochemistry .
• Computational Modeling : Density Functional Theory (DFT) calculations predict chemical shifts and compare them to experimental data .
  Example: A 3-aminomethyl substituent may show unexpected splitting due to hydrogen bonding; NOESY correlations between NH$_2$ and adjacent protons clarify assignments .

What experimental design principles apply when testing the bioactivity of (3-Aminoazetidin-3-yl)methanol in antimicrobial assays?

Advanced Research Question

• Positive Controls : Use established antibiotics (e.g., ciprofloxacin) to validate assay sensitivity .
• Dose-Response Curves : Test concentrations from 1 µM to 100 µM to identify IC$_{50}$ values.
• Mechanistic Studies : Pair growth inhibition assays with fluorescent probes (e.g., propidium iodide) to assess membrane permeability changes .
• Metabolomics : LC-MS/MS tracks metabolic disruptions (e.g., folate biosynthesis inhibition) linked to azetidine derivatives .

How does the stability of (3-Aminoazetidin-3-yl)methanol vary under different storage conditions?

Basic Research Question

• Temperature : Store at –20°C in inert atmospheres (argon) to prevent oxidation. Degradation products (e.g., aldehydes) form at >25°C .
• pH : Aqueous solutions are stable at pH 5–7. At alkaline pH (>8), the hydroxyl group undergoes nucleophilic substitution .
• Light Exposure : UV light accelerates decomposition; use amber vials for long-term storage .

What safety protocols are critical when handling (3-Aminoazetidin-3-yl)methanol in synthetic workflows?

Basic Research Question

• PPE : Wear nitrile gloves, goggles, and lab coats to avoid skin/eye contact .
• Ventilation : Use fume hoods during reactions involving volatile solvents (e.g., methanol, THF) .
• Waste Disposal : Neutralize acidic/basic residues before transferring to hazardous waste containers. Collaborate with certified waste management services for incineration .

How can reaction yields be optimized for (3-Aminoazetidin-3-yl)methanol synthesis?

Advanced Research Question

• Catalyst Screening : Test transition-metal catalysts (e.g., Pd/C for hydrogenation) to enhance amino group introduction .
• Solvent Optimization : Polar aprotic solvents (DMF, DMSO) improve solubility of intermediates .
• Microwave-Assisted Synthesis : Reduces reaction time (e.g., from 24h to 2h) and minimizes side products .

What computational approaches predict the reactivity of (3-Aminoazetidin-3-yl)methanol in nucleophilic substitution reactions?

Advanced Research Question

• Molecular Orbital Analysis : HOMO-LUMO gaps (calculated via DFT) identify sites prone to nucleophilic attack .
• Molecular Dynamics (MD) Simulations : Model solvent effects on transition states (e.g., methanol vs. DCM) .
• QSPR Models : Quantitative Structure-Property Relationships correlate substituent effects with reaction rates .